N-[1-(2-chloro-6-fluorobenzyl)-3,5-dimethyl-1H-pyrazol-4-yl]-2-fluorobenzamide

• IUPAC Name: N-[1-[(2-chloro-6-fluorophenyl)methyl]-3,5-dimethylpyrazol-4-yl]-2-fluorobenzamide
• InChI: InChI=1S/C19H16ClF2N3O/c1-11-18(23-19(26)13-6-3-4-8-16(13)21)12(2)25(24-11)10-14-15(20)7-5-9-17(14)22/h3-9H,10H2,1-2H3,(H,23,26)
• InChI Key: TZVMSRKJZGGNKY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1CC2=C(C=CC=C2Cl)F)C)NC(=O)C3=CC=CC=C3F
• Molecular Formula: C19H16ClF2N3O
• Molecular Weight: 375.8 g/mol

Description

N-[1-(2-chloro-6-fluorobenzyl)-3,5-dimethyl-1H-pyrazol-4-yl]-2-fluorobenzamide, also known as CFTR-Inhibitor-172, is a small molecule inhibitor that has been widely used in scientific research for its ability to inhibit the cystic fibrosis transmembrane conductance regulator (CFTR) protein. CFTR is an ion channel that plays a crucial role in regulating the transport of chloride ions across cell membranes, and its dysfunction is associated with the development of cystic fibrosis.

Mechanism of Action

N-[1-(2-chloro-6-fluorobenzyl)-3,5-dimethyl-1H-pyrazol-4-yl]-2-fluorobenzamideor-172 works by binding to the nucleotide-binding domain 1 (NBD1) of CFTR, which prevents the ATP-dependent opening of the channel. This leads to a decrease in chloride transport across the cell membrane and an increase in mucus viscosity. N-[1-(2-chloro-6-fluorobenzyl)-3,5-dimethyl-1H-pyrazol-4-yl]-2-fluorobenzamideor-172 has been shown to be a potent and selective inhibitor of CFTR, with an IC50 value of approximately 300 nM.
Biochemical and physiological effects
N-[1-(2-chloro-6-fluorobenzyl)-3,5-dimethyl-1H-pyrazol-4-yl]-2-fluorobenzamideor-172 has been shown to have a number of biochemical and physiological effects. It has been shown to decrease chloride transport in airway epithelial cells, leading to an increase in mucus viscosity and a decrease in bacterial clearance. It has also been shown to inhibit the secretion of bicarbonate ions in pancreatic duct cells, leading to a decrease in pancreatic enzyme secretion. In addition, N-[1-(2-chloro-6-fluorobenzyl)-3,5-dimethyl-1H-pyrazol-4-yl]-2-fluorobenzamideor-172 has been shown to have anti-inflammatory effects in airway epithelial cells, which may be beneficial in the treatment of cystic fibrosis.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[1-(2-chloro-6-fluorobenzyl)-3,5-dimethyl-1H-pyrazol-4-yl]-2-fluorobenzamideor-172 is its potency and selectivity for CFTR. This makes it an ideal tool for studying the function of CFTR in various cell types. However, one of the limitations of N-[1-(2-chloro-6-fluorobenzyl)-3,5-dimethyl-1H-pyrazol-4-yl]-2-fluorobenzamideor-172 is its solubility in water, which can make it difficult to use in some experimental settings. In addition, N-[1-(2-chloro-6-fluorobenzyl)-3,5-dimethyl-1H-pyrazol-4-yl]-2-fluorobenzamideor-172 has been shown to have off-target effects on other ion channels, which may limit its use in some experiments.

Future Directions

There are several future directions for research on N-[1-(2-chloro-6-fluorobenzyl)-3,5-dimethyl-1H-pyrazol-4-yl]-2-fluorobenzamideor-172. One area of research is the development of more potent and selective CFTR inhibitors that can be used in the treatment of cystic fibrosis. Another area of research is the investigation of the anti-inflammatory effects of N-[1-(2-chloro-6-fluorobenzyl)-3,5-dimethyl-1H-pyrazol-4-yl]-2-fluorobenzamideor-172 and its potential use in the treatment of other inflammatory diseases, such as chronic obstructive pulmonary disease (COPD). Finally, the development of new experimental models for studying the function of CFTR and its role in disease development will be an important area of research in the future.

Scientific Research Applications

N-[1-(2-chloro-6-fluorobenzyl)-3,5-dimethyl-1H-pyrazol-4-yl]-2-fluorobenzamideor-172 has been widely used in scientific research to study the function of CFTR and its role in disease development. It has been used to investigate the effects of CFTR inhibition on chloride transport in various cell types, including airway epithelial cells, intestinal cells, and pancreatic cells. N-[1-(2-chloro-6-fluorobenzyl)-3,5-dimethyl-1H-pyrazol-4-yl]-2-fluorobenzamideor-172 has also been used to study the role of CFTR in the regulation of mucus secretion and bacterial clearance in the lungs.